Cas no 2166975-54-6 (4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid
• CAS No: 2166975-54-6
• MF: C₁₁H₁₁ClFNO₂
• MW: 243.661945581436
• CID: 6232128
• PubChem ID: 164909561
• Update Time: 2025-09-25

4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid
• 2166975-54-6
• EN300-1457416

• Inchi： 1S/C11H11ClFNO2/c12-6-1-2-7(10(13)3-6)8-4-14-5-9(8)11(15)16/h1-3,8-9,14H,4-5H2,(H,15,16)
• InChI Key： KWNQASSUKRFLBZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)F)C1CNCC1C(=O)O

Computed Properties

• Exact Mass: 243.0462344g/mol
• Monoisotopic Mass: 243.0462344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid

Research Brief on 4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2166975-54-6)

4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid (CAS: 2166975-54-6) is a novel chemical compound that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrrolidine-3-carboxylic acid scaffold substituted with a 4-chloro-2-fluorophenyl group, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of therapeutics targeting various diseases, including central nervous system (CNS) disorders, inflammatory conditions, and metabolic syndromes.

Recent studies have focused on the synthesis, characterization, and biological evaluation of 4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed an optimized synthetic route for this compound, highlighting its high yield and purity, which are critical for scalability in pharmaceutical manufacturing. The study also explored its role as a building block for the development of small-molecule inhibitors targeting specific enzymes or receptors implicated in disease pathways.

In another groundbreaking study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the compound's potential as a modulator of GABA_A receptors, which are pivotal in the treatment of anxiety and epilepsy. The results indicated that derivatives of 4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid exhibited enhanced binding affinity and selectivity, suggesting its utility in designing next-generation CNS therapeutics.

Furthermore, computational modeling and molecular docking studies have provided insights into the compound's interactions with biological targets. For instance, a 2024 study utilized density functional theory (DFT) calculations to predict the compound's conformational stability and electronic properties, which are essential for understanding its pharmacodynamic profile. These findings have paved the way for further in vitro and in vivo evaluations.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties, such as bioavailability and metabolic stability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical candidates.

In conclusion, 4-(4-chloro-2-fluorophenyl)pyrrolidine-3-carboxylic acid represents a promising scaffold in drug discovery, with diverse applications across therapeutic areas. Its continued exploration underscores the importance of innovative chemical entities in addressing unmet medical needs. Future research should focus on expanding its therapeutic potential while ensuring safety and efficacy in preclinical and clinical settings.